An In-depth Technical Guide to Lead Oleate: Chemical Structure, Properties, and Biological Significance
An In-depth Technical Guide to Lead Oleate: Chemical Structure, Properties, and Biological Significance
For Researchers, Scientists, and Drug Development Professionals
Abstract
Lead oleate (B1233923), the lead salt of oleic acid, is a metal-organic compound with diverse applications, ranging from its historical use as a drying agent in varnishes to its contemporary role as a critical precursor in the synthesis of advanced nanomaterials. This guide provides a comprehensive overview of the chemical structure, physicochemical properties, and synthesis of lead oleate. Furthermore, it delves into the potential biological implications of this compound by examining the distinct signaling pathways modulated by its constituent components, lead and oleic acid. While direct studies on the biological effects of lead oleate are limited, this guide offers a foundational understanding for researchers in materials science and drug development by extrapolating from the known activities of its dissociated ions.
Chemical Structure and Identification
Lead oleate is a metal soap consisting of a central lead(II) cation (Pb²⁺) ionically bonded to two oleate anions. The oleate anion is the carboxylate form of oleic acid, a monounsaturated omega-9 fatty acid.
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Chemical Formula : C₃₆H₆₆O₄Pb
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IUPAC Name : lead(2+);bis((Z)-octadec-9-enoate)
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CAS Number : 1120-46-3
Below is a 2D representation of the chemical structure of lead oleate.
Chemical structure of lead(II) oleate.
Physicochemical Properties
Lead oleate is a waxy, granular solid. Its key physicochemical properties are summarized in the table below for easy reference.
| Property | Value |
| Molecular Weight | ~770 g/mol [1][2] |
| Appearance | Granular, wax-like mass |
| Melting Point | 80 °C |
| Boiling Point | 360 °C at 760 mmHg |
| Density | 1.25 g/cm³ |
| Solubility | Insoluble in water; Soluble in ethanol, benzene, ether, and turpentine.[3][4] |
Experimental Protocols
Synthesis of Lead Oleate
Two common methods for the synthesis of lead oleate are detailed below.
Method 1: Reaction of Sodium Oleate with Lead Nitrate (B79036)
This method involves a precipitation reaction between aqueous solutions of sodium oleate and lead nitrate.
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Materials : Sodium oleate, Lead(II) nitrate, deionized water.
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Procedure :
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Dissolve lead(II) nitrate in deionized water and filter the solution.
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In a separate vessel, prepare an aqueous solution of sodium oleate.
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Slowly add the sodium oleate solution to the lead(II) nitrate solution with constant stirring.
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A white precipitate of lead oleate will form immediately.
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Continue stirring for a specified period to ensure complete reaction.
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Collect the precipitate by filtration (e.g., using a Buchner funnel).
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Wash the precipitate with deionized water to remove any unreacted salts.
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Dry the purified lead oleate in an oven at a controlled temperature (e.g., 80-90°C).
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Method 2: Reaction of Lead(II) Oxide with Oleic Acid
This method is often used for the in situ preparation of lead oleate for nanomaterial synthesis.
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Materials : Lead(II) oxide (PbO), Oleic acid (technical grade, 90%), 1-octadecene (B91540) (ODE).
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Procedure :
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Combine PbO, oleic acid, and ODE in a three-neck flask equipped with a condenser and a thermocouple.
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Heat the mixture under vacuum with stirring to a specific temperature (e.g., 120°C) to remove water and other volatile impurities.
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Switch to an inert atmosphere (e.g., nitrogen or argon).
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Continue heating until the solution becomes clear and colorless, indicating the formation of lead oleate.
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The resulting lead oleate solution can be used directly for subsequent reactions or cooled to isolate the solid product.
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Workflow for the synthesis of lead oleate.
Characterization Techniques
The synthesized lead oleate can be characterized using various analytical techniques:
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Fourier-Transform Infrared (FTIR) Spectroscopy : To confirm the formation of the carboxylate salt by observing the characteristic symmetric and asymmetric stretching vibrations of the COO⁻ group and the disappearance of the C=O stretch of the carboxylic acid.
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Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR can be used to verify the structure of the oleate ligand and to check for the absence of free oleic acid.
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Thermogravimetric Analysis (TGA) : To determine the thermal stability of the compound and to identify decomposition temperatures.
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X-ray Diffraction (XRD) : To analyze the crystalline structure of the solid lead oleate.
Applications
Lead oleate has several industrial and research applications:
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Drier in Varnishes and Paints : It acts as a siccative, accelerating the oxidative polymerization of drying oils.
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Extreme Pressure Lubricant : Used as an additive in lubricating oils to prevent seizure under high-pressure conditions.
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Precursor for Nanomaterial Synthesis : It is a key precursor in the synthesis of lead-based nanocrystals, such as lead sulfide (B99878) (PbS) and lead selenide (B1212193) (PbSe) quantum dots, which have applications in photovoltaics, photodetectors, and bio-imaging.
Biological Significance and Signaling Pathways
There is a notable lack of direct research on the specific biological effects and signaling pathways modulated by the lead oleate molecule as a whole. However, in biological systems, it is likely to dissociate into lead(II) ions (Pb²⁺) and oleate anions. Therefore, its biological impact can be inferred from the well-documented effects of these individual components.
Biological Effects of Lead (Pb²⁺)
Lead is a well-known toxic heavy metal that can disrupt numerous cellular processes.[1][5]
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Interference with Calcium Signaling : Lead can mimic calcium ions (Ca²⁺) and interfere with calcium-dependent signaling pathways. This can disrupt neurotransmitter release, protein kinase C activation, and other critical cellular functions.
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Induction of Oxidative Stress : Lead can promote the generation of reactive oxygen species (ROS), leading to oxidative damage to lipids, proteins, and DNA.[6][7] It can also deplete the cell's antioxidant defenses, such as glutathione.
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Inhibition of Heme Synthesis : Lead inhibits several key enzymes in the heme synthesis pathway, notably δ-aminolevulinic acid dehydratase (ALAD), which can lead to anemia.
Biological Effects of Oleate
Oleic acid and its anion, oleate, are not inert molecules and have been shown to modulate various signaling pathways, particularly in the context of cancer and metabolic diseases.
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Modulation of Proliferation and Apoptosis : Oleate has been shown to promote the proliferation and reduce apoptosis of certain cancer cells.
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Activation of Signaling Cascades : Studies have indicated that oleate can activate several key signaling pathways, including:
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Phosphatidylinositol 3-kinase (PI3K)/Akt pathway : Involved in cell growth, proliferation, and survival.
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Mitogen-activated protein kinase (MAPK) pathway : Plays a crucial role in regulating cell proliferation, differentiation, and stress responses.[4]
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Insulin and Hypoxia signaling pathways : Oleate can influence gene expression controlled by these pathways.[4]
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Phospholipase D (PLD)/Cdc42 pathway : Implicated in cell migration and cytoskeletal rearrangement in some cancer models.[3]
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Potential signaling pathways affected by lead and oleate.
Conclusion
Lead oleate is a compound with significant industrial and research utility, particularly as a precursor for high-quality nanomaterials. While its physicochemical properties and synthesis are well-characterized, its biological effects are not directly studied. For professionals in drug development and toxicology, it is crucial to consider the potential for lead oleate to dissociate into its constituent ions, each with distinct and potent biological activities. The known toxic effects of lead and the signaling-modulatory properties of oleate suggest that lead oleate should be handled with appropriate safety precautions and that its biological impact is likely to be complex. Further research is warranted to elucidate the specific cellular and molecular responses to lead oleate as a single entity, particularly in the context of its use in nanomaterials that may have biomedical applications.
References
- 1. emedicine.medscape.com [emedicine.medscape.com]
- 2. Oleate Promotes Triple-Negative Breast Cancer Cell Migration by Enhancing Filopodia Formation through a PLD/Cdc42-Dependent Pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Oleate regulates genes controlled by signaling pathways of mitogen-activated protein kinase, insulin, and hypoxia - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. mdpi.com [mdpi.com]
- 5. Analysis of lead toxicity in human cells - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Molecular mechanisms of lead toxicity [biotechnologia-journal.org]
- 7. aacrjournals.org [aacrjournals.org]
